![molecular formula C12H11FN2O3 B1398172 [5-(3-Fluoro-phenyl)-[1,2,4]oxadiazol-3-yl]-acetic acid ethyl ester CAS No. 1208081-61-1](/img/structure/B1398172.png)
[5-(3-Fluoro-phenyl)-[1,2,4]oxadiazol-3-yl]-acetic acid ethyl ester
Overview
Description
[5-(3-Fluoro-phenyl)-[1,2,4]oxadiazol-3-yl]-acetic acid ethyl ester, also known as FOAEE, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. FOAEE is a derivative of oxadiazole, which is a heterocyclic compound containing both nitrogen and oxygen atoms in its ring structure.
Mechanism of Action
The mechanism of action of [5-(3-Fluoro-phenyl)-[1,2,4]oxadiazol-3-yl]-acetic acid ethyl ester is not fully understood, but it is believed to involve the modulation of various signaling pathways in cells. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. This compound has also been shown to activate the adenosine A1 receptor, which is involved in the regulation of pain and inflammation.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects in animal models. This compound has been shown to reduce the levels of inflammatory mediators, such as prostaglandin E2 and tumor necrosis factor-alpha. This compound has also been shown to increase the levels of adenosine, which is a molecule involved in the regulation of pain and inflammation.
Advantages and Limitations for Lab Experiments
[5-(3-Fluoro-phenyl)-[1,2,4]oxadiazol-3-yl]-acetic acid ethyl ester has several advantages for lab experiments, including its high purity and yield, its ability to modulate various signaling pathways, and its potential applications in various scientific fields. However, this compound also has some limitations, including its limited solubility in water and its potential toxicity at high doses.
Future Directions
[5-(3-Fluoro-phenyl)-[1,2,4]oxadiazol-3-yl]-acetic acid ethyl ester has several potential future directions for scientific research. One potential direction is the investigation of this compound's potential as an anticonvulsant and anti-inflammatory agent in humans. Another potential direction is the investigation of this compound's potential as a modulator of the immune system in humans. Additionally, this compound could be further optimized to improve its solubility and reduce its potential toxicity.
Scientific Research Applications
[5-(3-Fluoro-phenyl)-[1,2,4]oxadiazol-3-yl]-acetic acid ethyl ester has been found to have potential applications in various scientific fields, including medicinal chemistry, biochemistry, and molecular biology. This compound has been shown to exhibit anticonvulsant, anti-inflammatory, and analgesic activities in animal models. This compound has also been investigated for its potential to inhibit the growth of cancer cells and to modulate the immune system.
Properties
IUPAC Name |
ethyl 2-[5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl]acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11FN2O3/c1-2-17-11(16)7-10-14-12(18-15-10)8-4-3-5-9(13)6-8/h3-6H,2,7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CCGSHVJLGMBBCP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC1=NOC(=N1)C2=CC(=CC=C2)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11FN2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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